Cas no 1806006-25-6 (5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1806006-25-6
• MF: C₈H₁₁F₂N₃O
• MW: 203.189248323441
• CID: 4857397
• Update Time: 2025-07-17

5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H11F2N3O/c9-8(10)7-5(3-14)4(1-11)6(12)2-13-7/h2,8,14H,1,3,11-12H2
• InChI Key： ZWBYLMLNOFFNCF-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(CN)C(=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: -0.7
• Topological Polar Surface Area: 85.2

Additional information on 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-methanol

Recent Advances in the Study of 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS: 1806006-25-6)

The compound 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS: 1806006-25-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to explore its utility as a key intermediate or active pharmaceutical ingredient (API) in drug development.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-methanol make it a valuable scaffold for designing selective inhibitors. Researchers have reported successful modifications of the compound to enhance its binding affinity and pharmacokinetic properties, leading to improved efficacy in preclinical models.

In addition to its application in kinase inhibition, recent investigations have explored the compound's potential as a building block for antimicrobial agents. The presence of the difluoromethyl group and amino functionalities has been linked to enhanced interactions with bacterial enzymes, offering a pathway for developing new antibiotics. Preliminary results indicate that derivatives of this compound exhibit potent activity against multidrug-resistant strains, highlighting its significance in addressing global antimicrobial resistance.

Another area of interest is the compound's utility in medicinal chemistry for the development of central nervous system (CNS) therapeutics. The pyridine moiety, combined with the aminomethyl and difluoromethyl groups, provides a balanced profile of lipophilicity and hydrogen-bonding capacity, which is crucial for blood-brain barrier penetration. Recent studies have demonstrated its potential in targeting neurotransmitter receptors and enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The synthesis of 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-methanol has also seen significant improvements. Novel catalytic methods and green chemistry approaches have been employed to enhance yield and reduce environmental impact. For instance, researchers have developed a one-pot synthesis strategy using transition metal catalysts, which not only simplifies the process but also minimizes waste generation. These advancements are critical for scaling up production and ensuring the compound's availability for further research and development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed through rigorous preclinical and clinical studies. However, the growing body of research underscores the compound's versatility and potential to contribute to the next generation of therapeutics. Future directions may include exploring its use in combination therapies and expanding its application to other disease areas, such as metabolic disorders and infectious diseases.

In conclusion, 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS: 1806006-25-6) represents a promising candidate in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity, coupled with advancements in synthesis methodologies, position it as a valuable tool for drug discovery. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.